Cas no 2228977-85-1 (2-(1-azido-2-hydroxyethyl)-4-fluorophenol)

• Product Name: 2-(1-azido-2-hydroxyethyl)-4-fluorophenol
• CAS No: 2228977-85-1
• MF: C₈H₈FN₃O₂
• MW: 197.166424751282
• CID: 5913972
• PubChem ID: 165700054
• Update Time: 2025-06-28

2-(1-azido-2-hydroxyethyl)-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-azido-2-hydroxyethyl)-4-fluorophenol
• 2228977-85-1
• EN300-1824992

• Inchi： 1S/C8H8FN3O2/c9-5-1-2-8(14)6(3-5)7(4-13)11-12-10/h1-3,7,13-14H,4H2
• InChI Key： XWMQLOPTTXQYEC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CO)N=[N+]=[N-])O

Computed Properties

• Exact Mass: 197.06005467g/mol
• Monoisotopic Mass: 197.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.8Ų

Additional information on 2-(1-azido-2-hydroxyethyl)-4-fluorophenol

Professional Introduction to Compound with CAS No. 2228977-85-1 and Product Name: 2-(1-azido-2-hydroxyethyl)-4-fluorophenol

The compound with the CAS number 2228977-85-1 and the product name 2-(1-azido-2-hydroxyethyl)-4-fluorophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular biology research. The presence of both azido and hydroxyethyl functional groups, combined with the fluorine atom, makes this molecule a versatile intermediate for synthesizing a wide range of bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit high specificity and efficacy. The 2-(1-azido-2-hydroxyethyl)-4-fluorophenol molecule stands out in this context due to its ability to serve as a precursor for the synthesis of various pharmacologically relevant compounds. The azido group, in particular, is a valuable handle for further functionalization, enabling the creation of complex molecular architectures. This has opened up new avenues for the development of drugs targeting a multitude of diseases, including cancer and inflammatory disorders.

The fluorophenol core of the molecule contributes to its unique chemical properties, making it an attractive candidate for further exploration. Fluorine atoms are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds, which is a critical factor in drug design. The hydroxyethyl group adds another layer of functionality, allowing for modifications that can fine-tune the pharmacokinetic properties of the final drug product. This combination of features makes 2-(1-azido-2-hydroxyethyl)-4-fluorophenol a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. These compounds have shown remarkable potential in improving drug efficacy and reducing side effects. The fluoro-substituted phenols are particularly interesting due to their ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that fluorine substitution can alter the electronic properties of a molecule, leading to enhanced interactions with biological targets. This has been particularly relevant in the development of kinase inhibitors and other small-molecule drugs.

The 1-azido-2-hydroxyethyl moiety in 2-(1-azido-2-hydroxyethyl)-4-fluorophenol is another key feature that has been extensively studied. The azido group is known to be a versatile reagent in organic synthesis, allowing for nucleophilic substitution reactions that can introduce various functional groups into a molecule. This has been exploited in the development of click chemistry approaches, where azido groups can react with alkynes to form stable triazole linkages. Such reactions are widely used in drug discovery and material science, providing a rapid and efficient way to construct complex molecular structures.

In addition to its synthetic utility, the hydroxyethyl group plays a crucial role in determining the solubility and bioavailability of pharmaceutical compounds. By introducing this polar group, the compound can be made more soluble in water-based environments, which is essential for oral and intravenous administration. This has been particularly important in the development of drugs that require systemic delivery. Furthermore, the hydroxyethyl group can serve as a site for further modifications, allowing for the creation of prodrugs that release active ingredients under specific physiological conditions.

Current research efforts are focused on leveraging the unique properties of 2-(1-azido-2-hydroxyethyl)-4-fluorophenol to develop novel therapeutic agents. One area of interest is its potential use in cancer therapy. Studies have shown that fluorinated phenols can exhibit anti-proliferative effects by inhibiting key enzymes involved in tumor growth. The azido group provides an opportunity to link this compound to other bioactive molecules, creating targeted therapies that can specifically interact with cancer cells while minimizing side effects on healthy tissues.

Another promising application is in the treatment of inflammatory diseases. Inflammatory processes are often associated with elevated levels of reactive oxygen species (ROS), which can damage cellular components and contribute to disease progression. Compounds like 2-(1-azido-2-hydroxyethyl)-4-fluorophenol have shown potential in neutralizing ROS and reducing inflammation. The combination of fluorine substitution and azido functionality allows for precise modulation of biological pathways involved in inflammation, making this compound a valuable tool in developing anti-inflammatory drugs.

The development of new synthetic methodologies has also been facilitated by the use of 2-(1-azido-2-hydroxyethyl)-4-fluorophenol as an intermediate. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks. These methods have been particularly useful in creating libraries of bioactive compounds for high-throughput screening purposes. By leveraging these synthetic strategies, researchers can rapidly explore new chemical space and identify novel lead compounds with therapeutic potential.

In conclusion, 2-(1-azido-2-hydroxyethyl)-4-fluorophenol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile functionalization capabilities. The combination of azido, hydroxyethyl, and fluoro substituents makes this compound a valuable intermediate for synthesizing a wide range of bioactive molecules. Recent studies highlight its potential applications in cancer therapy and anti-inflammatory drug development, demonstrating its importance as a tool for medicinal chemistry research.